Cas no 1023357-63-2 (Potassium 3-Trifluoroboratopropaonoate Methyl Ester)

• Product Name: Potassium 3-Trifluoroboratopropaonoate Methyl Ester
• CAS No: 1023357-63-2
• MF: C₄H₇BF₃KO₂
• MW: 194.00169301033
• MDL: MFCD09992947
• CID: 890632
• PubChem ID: 46739283
• Update Time: 2025-07-01

Potassium 3-Trifluoroboratopropaonoate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Potassium 3-trifluoroboratopropionate methyl ester
• potassium,trifluoro-(3-methoxy-3-oxopropyl)boranuide
• C-2118
• Potassium (3-methoxy-3-oxoprop-1-yl)trifluoroborate
• potassium ion trifluoro(3-methoxy-3-oxopropyl)boranuide
• CHEMMAKER CMBC-00154
• Potassium trifluoro(3-methoxy-3-oxopropyl)borate
• PotassiuM 3-trifluoroboratopropionate Methyleste
• Potassium 3-trifluoroboratopropiote methyl ester
• PotassiuM 3-trifluoroboratopropaonoate Methyl ester
• Potassium [2-(methoxycarbonyl)ethyl]trifluoroborate
• Borate(1-), trifluoro(3-methoxy-3-oxopropyl)-, potassium (1:1), (T-4)-
• FCH879133
• PC50062
• AK175279
• potassium;trifluoro-(3-methoxy-3-oxopropyl)boranuide
• Potassium trifluoro(3-methoxy-3-oxopropyl)borate(1-)
• potassium ion trifluoro(3-
• AC-33867
• Potassium 3-trifluoroboratopropionate methylester
• POTASSIUM TRIFLUORO(3-METHOXY-3-OXOPROPYL)BORANUIDE
• Potassiumtrifluoro(3-methoxy-3-oxopropyl)borate
• J-000674
• ZB0225
• MFCD09992947
• A50029
• AS-72639
• EN300-7386019
• DTXSID40674901
• AKOS006310086
• 1023357-63-2
• CS-W004011
• Potassium 3-Trifluoroboratopropaonoate Methyl Ester

• MDL： MFCD09992947
• Inchi： 1S/C4H7BF3O2.K/c1-10-4(9)2-3-5(6,7)8;/h2-3H2,1H3;/q-1;+1
• InChI Key： NPWJZDRICBCMOK-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 194.01300
• Monoisotopic Mass: 194.0128256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 1.39690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Potassium 3-Trifluoroboratopropaonoate Methyl Ester

Research Brief on Potassium 3-Trifluoroboratopropaonoate Methyl Ester (CAS: 1023357-63-2) in Chemical Biology and Pharmaceutical Applications

Potassium 3-Trifluoroboratopropaonoate Methyl Ester (CAS: 1023357-63-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoroborate moiety and ester functionality, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and boron-based therapeutics. Recent studies have highlighted its potential in targeted drug delivery and as a building block for novel boron-containing compounds with enhanced pharmacokinetic properties.

The compound's unique chemical structure, featuring a potassium trifluoroborate group, confers stability and reactivity that are advantageous for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent publications in journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in the synthesis of complex molecules, including boron-based drug candidates for oncology and inflammatory diseases. Notably, its methyl ester group enhances solubility, facilitating its use in aqueous reaction conditions, which is critical for biological applications.

In a 2023 study published in ACS Chemical Biology, researchers explored the role of Potassium 3-Trifluoroboratopropaonoate Methyl Ester as a precursor for boron neutron capture therapy (BNCT) agents. The study revealed that the compound's trifluoroborate group improves tumor targeting efficiency, while its ester moiety allows for controlled release of boron in vivo. These findings underscore its potential in next-generation cancer therapies, particularly for glioblastoma and other hard-to-treat malignancies.

Another area of active research involves the compound's application in proteomics and enzyme inhibition. A 2022 paper in Chemical Communications reported its use as a covalent inhibitor of serine proteases, leveraging the electrophilic nature of the boron atom. The study demonstrated high selectivity and potency, suggesting its promise in designing inhibitors for diseases like thrombosis and viral infections. Further, its stability under physiological conditions makes it a viable candidate for in vivo studies.

Despite its promise, challenges remain in optimizing the synthesis and scalability of Potassium 3-Trifluoroboratopropaonoate Methyl Ester. Recent advancements in flow chemistry and catalytic methods, as discussed in a 2023 Nature Protocols article, offer solutions to these hurdles, enabling gram-scale production with high purity. These developments are critical for transitioning the compound from bench-scale research to clinical applications.

In conclusion, Potassium 3-Trifluoroboratopropaonoate Methyl Ester (CAS: 1023357-63-2) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from synthetic chemistry to therapeutic development, with ongoing research continually uncovering new potentials. Future directions may focus on its integration into combinatorial chemistry libraries and its role in personalized medicine, solidifying its position as a cornerstone of modern pharmaceutical research.